Cas no 194490-23-8 (6-methyl-1H-Indole-3-carbonitrile)
194490-23-8 structure
Product Name:6-methyl-1H-Indole-3-carbonitrile
CAS No:194490-23-8
MF:C10H8N2
MW:156.183921813965
CID:908127
PubChem ID:19603804
Update Time:2025-04-19
6-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-1H-Indole-3-carbonitrile
- 3-cyano-6-methylindole
- 1H-INDOLE-3-CARBONITRILE, 6-METHYL-
- 1H-Indole-3-carbonitrile,6-methyl-(9CI)
- AKOS006287552
- SCHEMBL6600237
- DTXSID30598985
- OGMHRPVTVFRXGB-UHFFFAOYSA-N
- 194490-23-8
- DB-114009
-
- Inchi: 1S/C10H8N2/c1-7-2-3-9-8(5-11)6-12-10(9)4-7/h2-4,6,12H,1H3
- InChI Key: OGMHRPVTVFRXGB-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 156.06900
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58000
- LogP: 2.34798
6-methyl-1H-Indole-3-carbonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
194490-23-8 (6-methyl-1H-Indole-3-carbonitrile) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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